Cas no 62041-78-5 (2-Propenoyl chloride, 3-(acetyloxy)-)

• Product Name: 2-Propenoyl chloride, 3-(acetyloxy)-
• CAS No: 62041-78-5
• MF: C₅H₅ClO₃
• MW: 148.544400930405
• CID: 459845
• PubChem ID: 54464430
• Update Time: 2025-04-19

2-Propenoyl chloride, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-(acetyloxy)-
• (3-chloro-3-oxoprop-1-enyl) acetate
• 62041-78-5
• 3-Chloro-3-oxoprop-1-en-1-yl acetate
• DTXSID80711521
• SCHEMBL11830005

• Inchi： 1S/C5H5ClO3/c1-4(7)9-3-2-5(6)8/h2-3H,1H3
• InChI Key： XDWARGXOJMMUOS-UHFFFAOYSA-N
• SMILES： ClC(C=COC(C)=O)=O

Computed Properties

• Exact Mass: 147.99275
• Monoisotopic Mass: 147.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37